Cas no 139428-84-5 (1-Pentanethiol, 4-methyl-2-(methylamino)-, (S)-)

• Product Name: 1-Pentanethiol, 4-methyl-2-(methylamino)-, (S)-
• CAS No: 139428-84-5
• MF: C₇H₁₇NS
• MW: 147.281580686569
• CID: 1270403
• Update Time: 2024-08-03

1-Pentanethiol, 4-methyl-2-(methylamino)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanethiol, 4-methyl-2-(methylamino)-, (S)-
• 1-Pentanethiol, 4-methyl-2-(methylamino)-, (S)- (9CI)

• Inchi： 1S/C7H17NS/c1-6(2)4-7(5-9)8-3/h6-9H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： NSJNXFIDIQRRNO-ZETCQYMHSA-N
• SMILES： C(S)[C@@H](NC)CC(C)C

Computed Properties

• Exact Mass: 147.10831

Experimental Properties

• Density: 0.878±0.06 g/cm3(Predicted)
• Boiling Point: 182.0±13.0 °C(Predicted)
• PSA: 12.03
• pka: 9.15±0.10(Predicted)